2-chloro-N1,N1,N3,N3-tetraphenylbenzene-1,3-diamine

• Molecular Formula: C30H23ClN2
• Molecular Weight: 447.0 g/mol
• IUPAC Name: 2-chloro-1-N,1-N,3-N,3-N-tetraphenylbenzene-1,3-diamine
• InChI: InChI=1S/C30H23ClN2/c31-30-28(32(24-14-5-1-6-15-24)25-16-7-2-8-17-25)22-13-23-29(30)33(26-18-9-3-10-19-26)27-20-11-4-12-21-27/h1-23H
• InChI Key: RHGYHUDMSWDMKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=C(C(=CC=C3)N(C4=CC=CC=C4)C5=CC=CC=C5)Cl

Description

2-chloro-N1,N1,N3,N3-tetraphenylbenzene-1,3-diamine is a synthetic organic compound with the molecular formula C30H23ClN2 and a molecular weight of 446.97 g/mol . This compound is characterized by the presence of a chlorine atom and four phenyl groups attached to a benzene-1,3-diamine core . It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 2-chloro-N1,N1,N3,N3-tetraphenylbenzene-1,3-diamine typically involves multi-step organic reactions. One common synthetic route includes the chlorination of N1,N1,N3,N3-tetraphenylbenzene-1,3-diamine using a chlorinating agent such as thionyl chloride or phosphorus pentachloride . The reaction is usually carried out under anhydrous conditions and at elevated temperatures to ensure complete chlorination . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

2-chloro-N1,N1,N3,N3-tetraphenylbenzene-1,3-diamine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or other reduced products.

Substitution: The chlorine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Scientific Research Applications

2-chloro-N1,N1,N3,N3-tetraphenylbenzene-1,3-diamine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development and as a pharmacological agent.

Industry: It is used in the production of advanced materials, including polymers and semiconductors.

Mechanism of Action

The mechanism of action of 2-chloro-N1,N1,N3,N3-tetraphenylbenzene-1,3-diamine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biochemical effects . The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

2-chloro-N1,N1,N3,N3-tetraphenylbenzene-1,3-diamine can be compared with other similar compounds, such as:

5-chloro-N1,N1,N3,N3-tetraphenylbenzene-1,3-diamine: This compound has a similar structure but with the chlorine atom at a different position on the benzene ring.

N1,N1,N3,N3-tetraphenylbenzene-1,3-diamine: This compound lacks the chlorine atom, which can significantly alter its chemical properties and reactivity.

The uniqueness of 2-chloro-N1,N1,N3,N3-tetraphenylbenzene-1,3-diamine lies in its specific substitution pattern, which imparts distinct chemical and physical properties compared to its analogs .